Cas no 97-41-6 (Ethyl chrysanthemate)

Ethyl chrysanthemate is a synthetic ester derived from chrysanthemic acid, commonly used as an intermediate in the production of pyrethroid insecticides. Its chemical structure contributes to its stability and efficacy in formulations targeting a broad spectrum of pests. The compound exhibits low mammalian toxicity and favorable environmental degradation properties, making it a preferred choice for agricultural and household insect control applications. Ethyl chrysanthemate is valued for its compatibility with other active ingredients, enhancing synergistic effects in pest management solutions. Its high purity and consistent performance ensure reliable results in industrial-scale manufacturing processes.
Ethyl chrysanthemate structure
Ethyl chrysanthemate structure
Product Name:Ethyl chrysanthemate
CAS No:97-41-6
MF:C12H20O2
MW:196.286004066467
MDL:MFCD00001304
CID:34901
PubChem ID:7334
Update Time:2025-06-07

Ethyl chrysanthemate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropanecarboxylate
    • Ethyl 2,2-dimethyl-3-(1-isobutenyl)cyclopropane-1-carboxylate
    • ethyl chrysanthemate, mixed isomers cis and trans
    • chrysanthemum monocarboxylic acid ethyl ester
    • ethyl (1R,3R)-2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropanecarboxylate
    • Ethyl 2,2-Dimethyl-3-(2-methyl-1-propenyl)cyclopropanecarboxylate
    • Ethyl Chrysanthemate (Primary)
    • Ethyl chrysanthemate
    • Chrysanthemic acid ethyl ester
    • Primary ethyl chrysanthemate
    • Ethyl chrysanthemat
    • Chrysanthemylmonocarboxylic Acid Ethyl Ester
    • Ethyl 2,2-Dimethyl-3-(2-methyl-1-propenyl)cyclopropane-1-carboxylate
    • Ethyl chrysanthemumate
    • ethyl (+/-)-cis,trans-chrysanthemate
    • ethyl 3,3-dimethyl-2-(2-methyl-1-propenyl)-1-cyclopropanecarboxylate
    • ethyl 3,3-dimethyl-2-(2-metyl-1-propenyl)cyclopropanecarboxylate
    • Ethyl chrisanthemate
    • Ethyl ChrsantheMuMate
    • ETHYL CHRY
    • ethyl cis,trans-2,2-dimethyl-3-(2-methyl-1-propenyl)cyclopropanecarboxylate
    • 2,2-Dimethyl-3-(2-methyl-1-propenyl)cyclopropane-1-carboxylic Acid Ethyl Ester
    • Ethylchrysanthemate
    • chrysanthemic acid, ethyl ester
    • CYCLOPROPANECARBOXYLIC ACID, 2,2-DIMETHYL-3-(2-METHYL-1-PROPENYL)-, ETHYL ESTER
    • Ethyl 2,2-dimethyl-3-
    • Chrysanthemummonocarboxylic acid, ethyl ester (6CI)
    • Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-, ethyl ester (9CI)
    • Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methylpropenyl)-, ethyl ester (8CI)
    • Chrysanthemumic acid ethyl ester
    • NSC 10819
    • MDL: MFCD00001304
    • Inchi: 1S/C12H20O2/c1-6-14-11(13)10-9(7-8(2)3)12(10,4)5/h7,9-10H,6H2,1-5H3
    • InChI Key: VIMXTGUGWLAOFZ-UHFFFAOYSA-N
    • SMILES: O=C(C1C(C)(C)C1/C=C(\C)/C)OCC
    • BRN: 2045740

Computed Properties

  • Exact Mass: 196.14600
  • Monoisotopic Mass: 196.14633
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 26.3
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Colorless or yellowish transparent liquid.
  • Density: 0.906 g/mL at 25 °C(lit.)
  • Melting Point: 0
  • Boiling Point: 112 °C/10 mmHg(lit.)
  • Flash Point: Fahrenheit: 183.2 ° f < br / > Celsius: 84 ° C < br / >
  • Refractive Index: n20/D 1.461(lit.)
  • PSA: 26.30000
  • LogP: 2.78790
  • Solubility: Insoluble in water, soluble in ethanol, methanol, acetone, benzene, toluene and other organic solvents.

Ethyl chrysanthemate Security Information

Ethyl chrysanthemate Customs Data

  • HS CODE:2916209090
  • Customs Data:

    China Customs Code:

    2916209090

    Overview:

    2916209090 other(Cycloalkane\Cycloene\Cyclic terpene)Monocarboxylic acid(Including anhydrides\Acyl halide,Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916209090 other cyclanic, cyclenic or cyclotherpenic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Ethyl chrysanthemate Pricemore >>

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Ethyl chrysanthemate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Acetic acid Solvents: Water ;  pH 3.5 - 4.5
1.2 Reagents: Sodium nitrite Solvents: 1,2-Dichloroethane ;  4.5 h, 10 - 15 °C; 45 min, 10 - 15 °C
1.3 Catalysts: Cuprous chloride ,  Copper(II) tetrafluoroborate ;  11 h, 90 - 95 °C; 45 min, 90 - 95 °C
Reference
Preparation method of ethyl chrysanthemate using glacial acetic acid
, China, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium nitrite Solvents: Acetic acid ,  Dimethyl carbonate ,  Water ;  4 - 5 h, pH 3.5 - 4.5, 20 - 25 °C; 60 min, 20 - 25 °C
1.2 Reagents: Cuprous chloride ;  rt → 95 °C; 10 - 12 h, 90 - 95 °C; 90 min, 90 - 95 °C
Reference
Method for preparation of ethyl chrysanthemate
, China, , ,

Production Method 3

Reaction Conditions
1.1 Catalysts: Aqua[N-[[2-(hydroxy-κO)phenyl]methylene]glycinato(2-)-κN,κO]copper
Reference
Catalytic role of copper compounds in the synthesis of chrysanthemate
Li, Zhengning; Chen, Huilin; Yu, Zhenyuan; Guo, Hefu, Fenzi Cuihua, 1992, 6(4), 286-90

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide
Reference
Synthesis of trans-chrysanthemic acid from levulinic acid
Julia, Marc; Julia, Sylvestre; Langlois, Michel, Bulletin de la Societe Chimique de France, 1965, (4), 1014-19

Production Method 5

Reaction Conditions
1.1 Catalysts: Copper(II) triflate ,  Oxazole, 2,2′-methylenebis[4,5-dihydro-4,5,5-triphenyl-, (4R,4′R)- Solvents: Butyl chloride
Reference
Copper complexes of optically active bisoxazolines as enantioselective catalysts in cyclopropanation reactions
, European Patent Organization, , ,

Production Method 6

Reaction Conditions
1.1 Reagents: Caronic acid Solvents: Benzene
Reference
Synthesis of trans-chrysanthemic acid from dimethylacrolein and of trans-norchrysanthemic acid from crotonaldehyde
Julia, Marc; Julia, Sylvestre; Langlois, Michel, Bulletin de la Societe Chimique de France, 1965, (4), 1007-14

Production Method 7

Reaction Conditions
1.1 Reagents: Tetramethylammonium iodide ,  Sodium hydroxide Solvents: Dimethylformamide
Reference
Reaction of allyl nonafluorobutyl sulfones with Michael acceptors. Synthesis of chrysanthemic acid derivatives
Hanack, Michael; Auchter, Anneliese; Wunde, Christian; Stoll, Theodor, Liebigs Annalen der Chemie, 1989, (9), 853-8

Production Method 8

Reaction Conditions
1.1 Catalysts: Tetrabutylammonium chloride
Reference
Phase-transfer catalyzed synthesis of cyclopropanecarboxylic acid esters
Lantzsch, Reinhard, Synthesis, 1982, (11), 955-6

Production Method 9

Reaction Conditions
Reference
Cyclopropanecarboxylic acid salts and their application
, Hungary, , ,

Production Method 10

Reaction Conditions
1.1 Catalysts: Hydrazine, phenyl- ,  Cupric acetate ,  α-[(1R)-1-[[(2-Hydroxyphenyl)methylene]amino]ethyl]-2-methoxy-α-(2-methoxyphenyl… ;  2 h, 80 °C; 1 h, 25 °C
Reference
Method for producing optically active chrysanthemic acid
, European Patent Organization, , ,

Production Method 11

Reaction Conditions
1.1 Catalysts: Zirconium, dodecakis(benzoato)dodecahydroxyoctakis(iodocopper)octakis[[1,1′,1′′-… (demetallated; post-treated with [Cu(CH3CN)]BF4) Solvents: Dichloromethane ;  5 h, rt; 9 h, rt
Reference
Reversible Metalation and Catalysis with a Scorpionate-like Metallo-ligand in a Metal-Organic Framework
Sun, Chenyue; Skorupskii, Grigorii; Dou, Jin-Hu ; Wright, Ashley M. ; Dinca, Mircea, Journal of the American Chemical Society, 2018, 140(50), 17394-17398

Production Method 12

Reaction Conditions
1.1 Reagents: Sodium acetate ,  Sodium nitrite Solvents: Acetic acid ,  Dichloromethane ,  Water ;  2 min, 15 °C
1.2 Reagents: Hydrazine, phenyl- ,  2,6-Di-tert-butyl-4-methylphenol ,  Sodium stearate ;  2 min, 97 °C
Reference
Method for synthesis of ethyl chrysanthemate via diazotization and cyclization in microreactor
, China, , ,

Production Method 13

Reaction Conditions
1.1 Catalysts: Dirhodium tetraacetate Solvents: Dichloromethane ;  30 min, rt
1.2 Solvents: Dichloromethane ;  rt; 24 h, rt
Reference
Bottom-Up Synthesis of Acrylic and Styrylic RhII Carboxylate Polymer Beads: Solid-Supported Analogs of Rh2(OAc)4
Levchenko, Vladimir; Sundsli, Bard; Oien-Odegaard, Sigurd; Tilset, Mats; Hansen, Finn K.; et al, European Journal of Organic Chemistry, 2018, 2018(44), 6150-6157

Production Method 14

Reaction Conditions
1.1 Catalysts: (SP-5-12)-Iodo[5,10,15,20-tetraphenyl-21H,23H-porphinato(2-)-κN21,κN22,κN23,κN24… Solvents: Dichloromethane ,  Water
1.2 Reagents: Sodium nitrite ,  Sulfuric acid Solvents: Water
Reference
5,10,15,20-Tetraphenylporphyrinatorhodium(III) Iodide Catalyzed Cyclopropanation Reactions of Alkenes Using Glycine Ester Hydrochloride
Barrett, Anthony G. M.; Braddock, D. Christopher; Lenoir, Isabelle; Tone, Hitoshi, Journal of Organic Chemistry, 2001, 66(24), 8260-8263

Production Method 15

Reaction Conditions
1.1 Reagents: 2,3-Dimethyl-2-butene Solvents: 1,2-Dichloroethane
Reference
Method for preparation of rel-(1R,3R)-3-(2-chloro-3,3,3-trifluoro-1-propen-1-yl)-2,2-dimethylcyclopropanecarboxylic acid
, China, , ,

Production Method 16

Reaction Conditions
1.1 Reagents: Glucose Catalysts: Cytochrome P 450BM-3 precursor [268-alanine, 400-serine] (Bacillus megaterium st… Solvents: Methanol ,  Water ;  pH 8, rt
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
In vivo and in vitro olefin cyclopropanation catalyzed by engineered and chimeric heme enzymes
, World Intellectual Property Organization, , ,

Production Method 17

Reaction Conditions
1.1 Catalysts: Copper, [hydrotris[3-(2,4,6-trimethylphenyl)-1H-pyrazolato-κN1]borato(1-)-κN2,κN…
Reference
{Hydrotris(3-(2,4,6-trimethylphenyl))pyrazolylborate}copper, TpMsCu
Perez, Pedro J.; Diaz-Requejo, M. Mar, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Production Method 18

Reaction Conditions
Reference
Preparation of alkyl chrysanthemate
, China, , ,

Production Method 19

Reaction Conditions
Reference
Alkyl cyclopropanecarboxylates
, Hungary, , ,

Production Method 20

Reaction Conditions
Reference
3-Alkene-1-yl-2,2-dimethylcyclopropanecarboxylic acid 4-fluoro-3-phenoxybenzylesters and their use in pesticides
, European Patent Organization, , ,

Ethyl chrysanthemate Raw materials

Ethyl chrysanthemate Preparation Products

Ethyl chrysanthemate Suppliers

Amadis Chemical Company Limited
Gold Member
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(CAS:97-41-6)Ethyl chrysanthemate
Order Number:A845710
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:06
Price ($):292.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:97-41-6)Ethyl chrysanthemumate
Order Number:LE4817;LE18310
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:46
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:97-41-6)Ethyl chrysanthemate
A845710
Purity:99%
Quantity:500g
Price ($):292.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:97-41-6)Ethyl chrysanthemumate
LE4817;LE18310
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email